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Cat. No.: B8703730
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An In-Depth Technical Guide to the Safety Data Sheet for Brominated Furan Esters

Foreword: A Proactive Approach to Chemical Safety

In the landscape of drug discovery and chemical synthesis, the novel molecules we create are
often accompanied by a frontier of unknown safety parameters. Brominated furan esters, a
class of compounds with significant potential as synthetic intermediates, represent such a
frontier. A standard Safety Data Sheet (SDS) for a specific, novel brominated furan ester may
not exist. Therefore, this guide has been developed not as a static, one-size-fits-all document,
but as a comprehensive framework for risk assessment. As a Senior Application Scientist, my
objective is to empower researchers to anticipate hazards by understanding the constituent
moieties of these molecules—the furan ring, the ester group, and the bromine substituent. This
document synthesizes established data on analogous structures to construct a robust and
scientifically-grounded safety protocol, adhering to the principles of the Globally Harmonized
System (GHS).

Section 1: Chemical Product and Company
Identification
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¢ Product Class: Brominated Furan Esters

o Chemical Nature: This guide pertains to a class of organic compounds characterized by a
furan ring substituted with one or more bromine atoms and at least one ester functional
group (-COOR).

e General Structure:
Caption: General structure of a substituted brominated furan ester.

« ldentified Uses: Primarily for research and development in organic synthesis, pharmaceutical
development, and specialty chemicals. Not intended for direct consumer use.

Section 2: Hazard(s) Identification

The hazard profile is extrapolated from the known risks of furan and halogenated organic
compounds. The intrinsic toxicity of the furan moiety is significant and often dictates the primary
hazards.

GHS Classification (Anticipated)
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Hazard Class

Category

Rationale

Flammable Liquids

Category 1 or 2

Based on the high flammability

of the parent furan structure.[1]

[2]

Acute Toxicity, Oral

Category 4

Harmful if swallowed, a known

property of furan.[1][3]

Acute Toxicity, Inhalation

Category 4

Harmful if inhaled; furan is

volatile and toxic.[1][3]

Skin Irritation

Category 2

Causes skin irritation, a
common property of
halogenated organics and
furan.[1][3]

Germ Cell Mutagenicity

Category 2

Suspected of causing genetic
defects, a serious long-term

risk associated with furan.[3]

Carcinogenicity

Category 1B

May cause cancer; furan is
classified as a potential human

carcinogen.[1][3]

May cause damage to organs

STOT (Repeated Exposure) Category 2 through prolonged or repeated
exposure.[3]
Harmful to aquatic life with
Hazardous to the Aquatic long-lasting effects due to the
Category 3

Environment (Chronic)

persistence of organobromine

compounds.[1]

GHS Label Elements

o Pictograms:

o Health Hazard

o Flame
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o Exclamation Mark

 Signal Word:Danger

e Hazard Statements:

o H224: Extremely flammable liquid and vapour.[1]

o H302 + H332: Harmful if swallowed or if inhaled.[4]

o H315: Causes skin irritation.[1][4]

o H341: Suspected of causing genetic defects.[1][4]

o H350: May cause cancer.[1][4]

o H373: May cause damage to organs through prolonged or repeated exposure.[1][4]

o H412: Harmful to aquatic life with long lasting effects.[1][4]

e Precautionary Statements (Selected):

o Prevention:

P203: Obtain, read and follow all safety instructions before use.[1]

» P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition
sources. No smoking.[1]

» P260: Do not breathe dust/fume/gas/mist/vapours/spray.[1]

s P273: Avoid release to the environment.[1]

» P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o Response:

» P301+P317: IF SWALLOWED: Get medical help.[1]
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» P302+P352: IF ON SKIN: Wash with plenty of water.[1]

» P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

= P308+P313: IF exposed or concerned: Get medical advice/attention.
Section 3: Composition / Information on Ingredients
e Substance: Brominated Furan Esters
o CAS Number: Not applicable (class of compounds).
o Purity: Typically >95% for research applications.

o Impurities: May include starting materials, residual solvents from synthesis, or related
isomers. The synthesis of furans can involve various catalysts and reagents which may be
present in trace amounts.[5]

Section 4: First-Aid Measures

The immediacy of the response is critical, particularly for inhalation and eye contact. The
causality for these measures is the rapid absorption and corrosive potential of related
compounds.

« Inhalation:

o Immediately move the victim to fresh air.[6]

o If breathing is difficult or has stopped, provide artificial respiration.[7]

o Seek immediate medical attention.[7] Symptoms like pulmonary edema can be delayed.[7]
» Skin Contact:

o Immediately remove all contaminated clothing.[8]

o Flush skin with copious amounts of soap and water for at least 15 minutes.[8]
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o Seek medical attention, especially if irritation persists or burns are present.[7]

e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.

[°]
o Remove contact lenses if present and easy to do.[10]
o Consult an ophthalmologist immediately.[9][11]
e Ingestion:
o Do NOT induce vomiting.
o Rinse mouth thoroughly with water.[11]
o Seek immediate medical attention.[9]

Section 5: Fire-Fighting Measures

The primary concerns are the flammability of the compound and the highly toxic and corrosive
nature of its combustion byproducts.

» Suitable Extinguishing Media: Dry powder, carbon dioxide (COZ2), or foam. Water spray can
be used to cool containers but may be ineffective on the fire itself.[9]

o Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may spread the
flammable liquid.

» Specific Hazards Arising from the Chemical:
o Vapors are heavier than air and may travel to a source of ignition and flash back.

o Hazardous Combustion Products: Combustion will produce carbon monoxide (CO),
carbon dioxide (CO2), and critically, hydrogen bromide (HBr).[12] Incomplete combustion,
especially in the presence of other materials, could theoretically lead to the formation of
polybrominated dibenzofurans (PBDFs).[13]
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o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full chemical-protective clothing to prevent contact with skin and eyes and inhalation of
toxic fumes.[9]

Section 6: Accidental Release Measures

The protocol emphasizes containment, isolation, and preventing entry into the environment.
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Spill Occurs

:

1. Isolate Area &
Remove Ignition Sources

'

2. Don Correct PPE
(SCBA, Chem-Resistant Suit)

'

3. Contain Spill
(Sand, Vermiculite)

'

4. Absorb Material

:

5. Collect into Sealed
Hazardous Waste Container

'

6. Decontaminate Area

:

7. Dispose via
Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

» Personal Precautions: Evacuate non-essential personnel. Eliminate all ignition sources.[1]
Ensure adequate ventilation. Wear appropriate PPE as described in Section 8.
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e Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[1]
e Methods for Cleaning Up:

o For small spills, absorb with a non-combustible absorbent material (e.g., sand, vermiculite,
or diatomaceous earth).

o Collect the absorbed material using non-sparking tools and place it into a designated,
labeled, and sealed container for hazardous waste disposal.[2]

o Ventilate the area and wash the spill site after material pickup is complete.

Section 7: Handling and Storage

The guiding principle is minimizing exposure through a combination of engineering controls,

work practices, and appropriate storage.
e Precautions for Safe Handling:

o Engineering Controls: All manipulations must be performed in a certified chemical fume
hood to control vapor exposure.

o Work Practices: Use non-sparking tools and explosion-proof equipment.[1][2] Avoid
contact with skin, eyes, and clothing.[9] Do not breathe vapors.[9] Ground and bond
containers when transferring material to prevent static discharge.[1]

» Conditions for Safe Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

o

Keep away from heat, sparks, open flames, and direct sunlight.[14]

o

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.

[¢]

[¢]

Segregation: It is critical to store halogenated compounds separately from non-
halogenated solvents to prevent cross-contamination of waste streams and potentially

violent reactions.[15][16]

© 2026 BenchChem. All rights reserved. 9/18 Tech Support


https://www.echemi.com/sds/furan-temppid160705003506.html
https://www.chemicalbook.com/msds/furan.pdf
https://www.echemi.com/sds/furan-temppid160705003506.html
https://www.chemicalbook.com/msds/furan.pdf
https://download.basf.com/p1/000000000030767857_SDS_CPA_UA/en_UA/Balaya_30767857_SDS_CPA_UA_en_3-0.pdf
https://download.basf.com/p1/000000000030767857_SDS_CPA_UA/en_UA/Balaya_30767857_SDS_CPA_UA_en_3-0.pdf
https://www.echemi.com/sds/furan-temppid160705003506.html
https://www.fishersci.com/store/msds?partNumber=AC359405000&productDescription=FURAN-3-BORONIC+ACID%2C+98+500MG&vendorId=VN00032119&countryCode=US&language=en
https://download.basf.com/p1/000000000030792337_SDS_CPA_UA/en_UA/Balaya_EC_30792337_SDS_CPA_UA_en_3-0.pdf
https://www.nottingham.ac.uk/safety/documents/chem-storage.pdf
https://www.staffnet.manchester.ac.uk/media/eps/chemistry-intranet/physics/Chemical-storage-&-segregation-v1.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8703730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 8: Exposure Controls / Personal Protection
Protection is achieved through a hierarchy of controls, with PPE as the final barrier.
Identified Hazards

(Inhalation, Skin Contact,
Carcinogenicity)

Hierarchy of Controls

Elimination
(Not Feasible)

T

Substitution
(Use Safer Alternative)

e P

Engineering Controls
(Fume Hood)

!

Administrative Controls
(SOPs, Training)

Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards.
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Exposure Limits: No specific OELs have been established for this class of compounds. As a

conservative measure, adhere to the OEL for Furan (CAS 110-00-9) where applicable.

materials.

» Personal Protective Equipment (PPE):

Engineering Controls: A chemical fume hood is mandatory for all operations involving these

Protection Specification

Rationale

ANSI Z87.1 compliant
Eye/Face chemical splash goggles and a
full-face shield.[17][18]

Protects against splashes and
vapors. A face shield provides

a secondary barrier.

Flame-retardant lab coat.
Skin Chemical-resistant apron for

larger quantities.

Provides a barrier against

incidental contact.

Nitrile or Neoprene gloves.
Hand Double-gloving is

recommended.[18]

Provides a barrier to skin
absorption and irritation.
Check manufacturer's
compatibility data for

breakthrough times.

Not required if work is
conducted in a functional fume
i hood. For emergencies or spill
Respiratory cleanup, a full-face respirator
with an organic vapor cartridge

or an SCBA is necessary.

Protects against inhalation of
harmful and carcinogenic

vapors.

Section 9: Physical and Chemical Properties

Exact properties will vary based on the specific molecular weight and substitution pattern.
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Property Anticipated Value /| Observation
Colorless to pale yellow liquid or low-melting
Appearance .
solid
Odor Characteristic ethereal or pungent odor
- ) Expected to be elevated compared to parent
Boiling Point ) )
furan due to increased molecular weight
Flash Point Expected to be low; highly flammable
Generally low solubility in water; soluble in
Solubility organic solvents (e.g., ether, chloroform,

acetone)

Vapor Density

> 1 (Heavier than air)

Section 10: Stability and Reactivity

o Reactivity: The furan ring can participate in various organic reactions, including Diels-Alder

reactions.[19]

o Chemical Stability: Stable under recommended storage conditions. Some furan compounds

may form explosive peroxides upon prolonged exposure to air and light.

» Conditions to Avoid: Heat, flames, sparks, ignition sources, direct sunlight, and exposure to

air.[20]

o Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.

» Hazardous Decomposition Products: Under fire conditions, will decompose to form carbon

oxides and hydrogen bromide.[12]

Section 11: Toxicological Information

The toxicological profile is a composite of the known effects of its components.

» Routes of Exposure: Inhalation, skin absorption, eye contact, ingestion.
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Acute Toxicity: Harmful if inhaled or swallowed. Bromine exposure can cause severe irritation
to the respiratory tract and mucous membranes.[8][21]

Skin Corrosion/Irritation: Causes skin irritation. Bromine compounds can cause severe
burns.[7][8]

Serious Eye Damage/Irritation: Causes serious eye irritation.
Chronic Toxicity:

o Carcinogenicity: The furan moiety is classified as potentially carcinogenic to humans
(Category 1B).[3]

o Mutagenicity: Suspected of causing genetic defects (Category 2).[3]

o Systemic Effects: Prolonged exposure may cause damage to the liver and other organs.[3]
Some brominated compounds are known to act as endocrine disruptors and may have
neurodevelopmental effects.[22]

Sections 12-16: Ecological, Disposal, Transport, and
Regulatory Information

Section 12: Ecological Information: Brominated organic compounds can be persistent in the
environment and may bioaccumulate.[12] They are expected to be harmful to aquatic life
with long-lasting effects.[1]

Section 13: Disposal Considerations: Must be disposed of as hazardous waste. Do not
incinerate unless in a licensed facility equipped with scrubbers for acidic gases like HBr.[21]
Follow all federal, state, and local regulations.

Section 14: Transport Information: Should be transported as a flammable liquid, toxic, n.o.s.,
with appropriate UN numbers and packing groups.

Section 15: Regulatory Information: Subject to regulations such as the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[23][24]

Section 16: Other Information:
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o Date of Preparation: February 8, 2026

o Disclaimer: This document is a guide based on available data for analogous compounds
and is not a substitute for a substance-specific risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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